3,4-dimethyl-N-[2,2,2-trichloro-1-(4-methoxyphenyl)ethyl]aniline

• CAS No.: 38767-12-3
• Molecular Formula: C17H18Cl3NO
• Molecular Weight: 358.7 g/mol
• IUPAC Name: 3,4-dimethyl-N-[2,2,2-trichloro-1-(4-methoxyphenyl)ethyl]aniline
• InChI: InChI=1S/C17H18Cl3NO/c1-11-4-7-14(10-12(11)2)21-16(17(18,19)20)13-5-8-15(22-3)9-6-13/h4-10,16,21H,1-3H3
• InChI Key: CLOOEZATTOHVBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(C2=CC=C(C=C2)OC)C(Cl)(Cl)Cl)C

Description

3,4-dimethyl-N-[2,2,2-trichloro-1-(4-methoxyphenyl)ethyl]aniline is an organic compound with the molecular formula C17H18Cl3NO It is characterized by the presence of a trichloroethyl group attached to an aniline derivative, which includes dimethyl and methoxy substituents on the aromatic ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,4-dimethyl-N-[2,2,2-trichloro-1-(4-methoxyphenyl)ethyl]aniline typically involves the reaction of 3,4-dimethylaniline with 2,2,2-trichloro-1-(4-methoxyphenyl)ethanol under acidic conditions. The reaction proceeds through the formation of an intermediate imine, which is subsequently reduced to form the final product. The reaction conditions often include the use of a strong acid such as hydrochloric acid and a reducing agent like sodium borohydride.

Industrial Production Methods: In an industrial setting, the production of this compound may involve a continuous flow process to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and pH is crucial. The final product is typically purified through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions: 3,4-dimethyl-N-[2,2,2-trichloro-1-(4-methoxyphenyl)